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Compound of Interest

Compound Name:
4-(Bromomethyl)-4,5-

dihydrothiazol-2-amine

CAS No.: 500188-75-0

Cat. No.: B3268934

Get Quote

Executive Summary & Structural Clarification
Target Molecule: 4-(Bromomethyl)-4,5-dihydrothiazol-2-amine (often isolated as the

hydrobromide salt). Core Utility: A versatile electrophilic building block containing a reactive

alkyl bromide and a nucleophilic 2-aminothiazoline core. It serves as a "linchpin" intermediate

for constructing fused heterocycles, peptidomimetics, and enzyme inhibitors (e.g., Nitric Oxide

Synthase).

Critical Regiochemistry Note: The direct bromocyclization of allylthiourea (the standard

precursor) predominantly yields the 5-(bromomethyl)-4,5-dihydrothiazol-2-amine isomer via a

5-exo-tet cyclization mechanism. However, the 4-(bromomethyl) isomer can be accessed

through specific routes involving cysteine derivatives or 1,3-dihaloacetone precursors (often

leading to the aromatic thiazole). This guide primarily details the 5-bromomethyl isomer

protocol due to its prevalence as the "standard" reagent in this class, while noting access to the

4-isomer where relevant.
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Synthesis Protocol: Bromocyclization of
Allylthiourea
This protocol describes the synthesis of the 5-(bromomethyl)-4,5-dihydrothiazol-2-amine

hydrobromide, the most common "bromomethyl-thiazoline" reagent used in organic synthesis.

Reagents & Materials
Precursor: N-Allylthiourea (98% purity).

Brominating Agent: Bromine (

) or N-Bromosuccinimide (NBS).[1]

Solvent: Chloroform (

) or Glacial Acetic Acid (

).

Workup: Diethyl ether (

) for precipitation.

Step-by-Step Methodology
Step 1: Preparation of the Substrate Solution

Dissolve N-Allylthiourea (11.6 g, 100 mmol) in Chloroform (100 mL) in a 250 mL round-

bottom flask equipped with a magnetic stir bar and a pressure-equalizing addition funnel.

Cool the solution to 0–5 °C using an ice-water bath.

Step 2: Bromination (The Cyclization Event)

Prepare a solution of Bromine (16.0 g, 5.1 mL, 100 mmol) in Chloroform (20 mL).

Add the bromine solution dropwise to the stirred allylthiourea solution over 30–45 minutes.
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Observation: The deep red color of bromine should dissipate rapidly upon addition,

indicating consumption.

Mechanism:[1][2][3][4][5][6] The reaction proceeds via the formation of a bromonium ion

intermediate, followed by intramolecular nucleophilic attack by the sulfur atom (5-exo-tet

cyclization).

Step 3: Isolation of the Hydrobromide Salt

Upon completion of addition, stir the mixture for an additional 1–2 hours at room

temperature.

A heavy precipitate (the hydrobromide salt) will form.

Filter the solid under vacuum using a sintered glass funnel.

Wash the filter cake copiously with cold Chloroform (2 x 30 mL) and Diethyl Ether (2 x 50

mL) to remove unreacted bromine and non-polar byproducts.

Step 4: Purification & Storage

Recrystallize the crude solid from Ethanol/Ether or Isopropanol.

Yield: Typical yields range from 85–95%.

Storage: Store in a desiccator at -20 °C. The free base is unstable and prone to dimerization;

always handle as the HBr salt until the coupling step.

Mechanistic Insight
The reaction is a classic example of electrophile-induced heterocyclization. The regioselectivity

is governed by Baldwin's rules, favoring the 5-exo-tet closure over the 6-endo-tet path.

DOT Diagram: Mechanism of Bromocyclization
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Caption: Kinetic pathway for the formation of the thiazoline ring via 5-exo-tet cyclization.

Applications in Organic Synthesis
The bromomethyl group is a potent electrophile, allowing the thiazoline ring to be appended to

various nucleophiles.

Application A: Synthesis of Bioactive Thiazoles
(Nucleophilic Substitution)
The bromine atom can be displaced by amines, thiols, or phenoxides to create larger bioactive

scaffolds.

Protocol: Dissolve the thiazoline HBr salt (1 equiv) in DMF. Add the nucleophile (e.g.,

morpholine, 1.2 equiv) and a base (

or

, 2.5 equiv). Heat at 60–80 °C for 4–6 hours.

Outcome: Formation of 5-((morpholin-4-yl)methyl)-4,5-dihydrothiazol-2-amine.

Application B: Synthesis of Fused Heterocycles
(Thiazolo[3,2-a]pyrimidines)
Reaction with bifunctional electrophiles (e.g., ethyl acetoacetate or chalcones) leads to ring

fusion.

Mechanism: The exocyclic amine (N2) and the ring nitrogen (N3) act as a dinucleophile.
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Significance: This route yields thiazolo[3,2-a]pyrimidine derivatives, which are privileged

structures in oncology drug discovery (e.g., CDK inhibitors).

Application C: Synthesis of Nitric Oxide Synthase (NOS)
Inhibitors
S-substituted isothioureas and thiazolines are potent inhibitors of iNOS. The bromomethyl

group allows for the introduction of lipophilic tails that enhance cell permeability and enzyme

binding affinity.

DOT Diagram: Divergent Synthetic Applications
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Caption: Workflow for converting the bromomethyl-thiazoline core into diverse chemical

libraries.
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Property Value / Description

Molecular Formula (Hydrobromide salt)

Molecular Weight 275.99 g/mol (Salt)

Appearance White to off-white crystalline solid

Melting Point 138–140 °C (dec.)

Solubility
Soluble in Water, DMSO, Methanol; Insoluble in

Ether, Hexane

Stability
Hygroscopic. Store under inert atmosphere.

Free base is unstable.[4]

NMR (DMSO-

)

9.8 (br s,

), 4.2-4.5 (m, CH-ring), 3.6-3.8 (m,

)
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Disclaimer: The synthesis of brominated organic compounds involves hazardous reagents

(Bromine is corrosive and toxic). All protocols must be performed in a fume hood with

appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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